N-((3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carboxamide

• IUPAC Name: N-[(3-cyclopentyl-4-oxophthalazin-1-yl)methyl]-5-(4-fluorophenyl)-2-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C25H24FN5O2/c1-30-23(14-21(28-30)16-10-12-17(26)13-11-16)24(32)27-15-22-19-8-4-5-9-20(19)25(33)31(29-22)18-6-2-3-7-18/h4-5,8-14,18H,2-3,6-7,15H2,1H3,(H,27,32)
• InChI Key: QTGDSTBAZZUGQN-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC=C(C=C2)F)C(=O)NCC3=NN(C(=O)C4=CC=CC=C43)C5CCCC5
• Molecular Formula: C25H24FN5O2
• Molecular Weight: 445.5 g/mol
• CAS No.: 1421443-93-7

Description

N-((3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C25H24FN5O2 and its molecular weight is 445.498. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of pyrazole-carboxamide type synthetic cannabinoids, including structural elucidations and analytical characterizations, have been a focus of research. For instance, a study on "A new pyrazole-carboxamide type synthetic cannabinoid AB-CHFUPYCA" identified in illegal products reveals the importance of accurate identification and characterization of such compounds using advanced techniques like GC–MS, LC–MS, and NMR analyses (Uchiyama et al., 2015). These methodologies are critical for understanding the structural and chemical properties of new synthetic compounds.

Biological and Pharmacological Investigations

Research into the in vitro metabolism of synthetic cannabinoids, such as "In vitro metabolism of the synthetic cannabinoid 3,5-AB-CHMFUPPYCA," provides insights into their biotransformation and potential pharmacological effects. This study focuses on the metabolic pathways and the formation of metabolites that could be targeted for drug testing purposes (Franz et al., 2017). Understanding these pathways is essential for developing detection methods and assessing the pharmacological activities of new chemical entities.

Antimicrobial and Antitubercular Activities

Derivatives of pyrazole and pyrazole-carboxamide compounds have been explored for their potential antimicrobial and antitubercular activities. For example, the "Design, Synthesis, Antitubercular and Antibacterial Activities of 1,3,5-Triazinyl Carboxamide Derivatives" study indicates the synthesis of novel compounds with promising activities against bacterial and tuberculosis infections (Bodige et al., 2020). Such research contributes to the search for new therapeutic agents against infectious diseases.